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Compound of Interest

Compound Name: Liarozole
CAS No.: 171849-18-6
Cat. No.: B15543429
Get Quote
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An In-depth Technical Guide on the Physicochemical Properties of Liarozole

For researchers, scientists, and drug development professionals, a thorough understanding of
a compound's physicochemical properties is fundamental to its application in research and
development. This guide provides a comprehensive overview of the core physicochemical
properties of Liarozole, an imidazole-based inhibitor of retinoic acid metabolism.

Chemical and Physical Properties

Liarozole is an orally active retinoic acid metabolism-blocking agent (RAMBA).[1] Its primary
mechanism involves the inhibition of cytochrome P450 (CYP) enzymes, leading to a
modulation of endogenous retinoic acid levels.[2]
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Property Value Source
Chemical Formula C17H13CINa [31141[5]
Molecular Weight 308.77 g/mol

CAS Number 115575-11-6

Appearance Off-white to light yellow solid

Solubility

The solubility of Liarozole is highly dependent on the solvent and its salt form.

Solvent Solubility Source

DMSO 55 mg/mL to >250 mg/mL

Soluble (as dihydrochloride
Water
salt)

For in vitro experiments, it is common to prepare a concentrated stock solution in DMSO (e.g.,
10 mM). When diluting into aqueous cell culture media, it is recommended to perform a serial
dilution and pre-warm both the stock solution and the media to 37°C to prevent precipitation.

Melting Poi | oK

Property Value Source
Melting Point 108.2 °C
241.62 °C

Not readily available in cited
pKa .
literature.

Note: The discrepancy in melting point values may be due to different salt forms or
experimental conditions.
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Mechanism of Action: Signaling Pathway

Liarozole's primary pharmacodynamic effect is the inhibition of the metabolic clearance of all-
trans-retinoic acid (atRA). As a potent inhibitor of CYP26A1, Liarozole blocks the 4-
hydroxylation of atRA, a key catabolic step. This leads to an increase in the endogenous
concentrations of atRA, amplifying retinoid signaling pathways. This "retinoid-sparing" effect is
central to its therapeutic potential. Liarozole has also been shown to inhibit other CYP
isoforms, including CYP3A4 and CYP2C8.

All-trans-Retinoic Acid Binds to RAR/R_XR ranslocates & Binds to odulates
Heterodimer Response Element (RARE) Gene Transcription

(atRA)
by

Click to download full resolution via product page
Liarozole inhibits CYP26A1, increasing atRA levels and retinoid signaling.

Experimental Protocols
Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely used and reliable technique for determining the

thermodynamic solubility of a compound.
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Add excess Liarozole to buffer
(e.g., pH 1.2-6.8) in a flask

v

Agitate at constant temperature
(e.g., 37°C) until equilibrium

v

Separate solid and liquid phases
(centrifugation or filtration)

v

Analyze the supernatant
(e.g., via HPLC)

v

Determine Liarozole concentration

Click to download full resolution via product page
Workflow for the shake-flask solubility determination method.
Methodology:

o Preparation: Add an excess amount of solid Liarozole to a flask containing a buffer solution
of a specific pH (e.qg., within the physiological range of 1.2-6.8). It's crucial to add enough
compound to ensure a saturated solution remains in equilibrium with the undissolved solid.

o Equilibration: Seal the flask and agitate it in a constant temperature bath (e.g., 37 £ 1 °C) for
a sufficient period to reach equilibrium. Preliminary tests are often conducted to determine

the necessary agitation time.
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e Phase Separation: After equilibration, separate the undissolved solid from the saturated
solution. This is typically achieved through centrifugation or filtration.

e Analysis: Accurately measure the concentration of Liarozole in the clear supernatant. A
validated, stability-indicating analytical method, such as High-Performance Liquid
Chromatography (HPLC), is recommended to distinguish the active ingredient from any
potential degradation products.

o Data Recording: The determined concentration represents the equilibrium solubility of
Liarozole at that specific pH and temperature.

Melting Point Determination (Capillary Method)

This method is a standard procedure for determining the melting point of a crystalline solid.
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Pack a small amount of dry,
powdered Liarozole into a capillary tube

v

Place the capillary tube
into the melting point apparatus

Y

Heat rapidly to determine
an approximate melting range

v

Allow apparatus to cool

v

Heat slowly (1-2°C/min)
through the approximate range

Y

Record the temperature range from
the start of melting to complete liquefaction

Click to download full resolution via product page
Workflow for capillary melting point determination.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry Liarozole is packed into a thin-
walled capillary tube to a height of about 3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp
or Thiele tube).
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» Approximate Determination: A rapid heating of the sample is performed to quickly determine
an approximate melting range. This saves time in the subsequent, more precise
measurement.

o Accurate Determination: The apparatus is allowed to cool. A fresh sample is then heated
slowly, with the temperature increasing at a rate of no more than 2°C per minute as it
approaches the previously determined approximate melting point.

o Observation and Recording: The temperature at which the solid first begins to melt and the
temperature at which the entire sample becomes a clear liquid are recorded. This provides
the melting point range. A pure compound typically has a sharp melting range of 0.5-1.0°C.

pKa Determination (Potentiometric Titration)

Potentiometric titration is a highly accurate and common method for determining the pKa of
ionizable compounds.

Methodology:

¢ Solution Preparation: Dissolve a precise amount of Liarozole in a suitable solvent. For
poorly water-soluble compounds, a co-solvent system (e.g., methanol-water) may be used.
The final concentration should be sufficient for accurate measurement (e.g., 1 mM).

 Titration Setup: Place the solution in a reaction vessel with a magnetic stirrer and immerse a
calibrated pH electrode.

« Titration: Gradually add a standardized titrant (e.g., 0.1 M NaOH for an acidic compound or
0.1 M HCI for a basic compound) to the solution.

o Data Collection: Record the pH of the solution after each incremental addition of the titrant,
allowing the reading to stabilize.

o Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from
the inflection point of the resulting sigmoid curve. Specifically, at the half-equivalence point,
the pH is numerically equal to the pKa. To ensure accuracy, multiple titrations should be
performed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]

e 2. benchchem.com [benchchem.com]

e 3. CAS Common Chemistry [commonchemistry.cas.org]

e 4, Liarozole | 115575-11-6 | QEA57511 | Biosynth [biosynth.com]

e 5. Liarozole | C17H13CIN4 | CID 60652 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Physicochemical properties of Liarozole for research].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543429/docs#physicochemical-properties-of-
liarozole-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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